Cas no 1394346-72-5 (Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]-)
1394346-72-5 structure
Product Name:Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]-
CAS No:1394346-72-5
MF:C13H8ClF2NO2
MW:283.657929420471
CID:2140754
Update Time:2023-11-19
Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-5-((2,4-difluoro-phenyl)amino)-benzoic acid
- CID 90001026
- Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]-
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- Inchi: 1S/C13H8ClF2NO2/c14-10-3-2-8(6-9(10)13(18)19)17-12-4-1-7(15)5-11(12)16/h1-6,17H,(H,18,19)
- InChI Key: WQQMODSJXVODEK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)NC1C=CC(=CC=1F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 332
- XLogP3: 5.2
- Topological Polar Surface Area: 49.3
Experimental Properties
- Density: 1.505±0.06 g/cm3(Predicted)
- Boiling Point: 381.2±42.0 °C(Predicted)
- pka: 2.91±0.25(Predicted)
Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)amino]- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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